Cas no 2034511-80-1 (N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine)

• Product Name: N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine
• CAS No: 2034511-80-1
• MF: C₁₅H₁₂FN₅O
• MW: 297.287085533142
• CID: 5353579
• Update Time: 2025-06-08

N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

• Inchi： 1S/C15H12FN5O/c16-12-4-2-1-3-10(12)14-20-15(22-21-14)11-7-17-8-18-13(11)19-9-5-6-9/h1-4,7-9H,5-6H2,(H,17,18,19)
• InChI Key： JQEOUNMYSUNVIV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(C2=CN=CN=C2NC2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

Comprehensive Overview of N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034511-80-1)

The compound N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034511-80-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,2,4-oxadiazole and pyrimidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. The presence of the 2-fluorophenyl group further enhances its binding affinity and selectivity, making it a subject of ongoing preclinical studies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and neurodegenerative diseases. N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine aligns with this trend, as its scaffold is frequently explored in the development of kinase inhibitors and GPCR modulators. The compound's cyclopropylamine moiety is particularly noteworthy, as it often contributes to improved metabolic stability and bioavailability—a key consideration in modern drug design. These attributes have led to increased searches for "oxadiazole derivatives in drug discovery" and "fluorinated heterocycles for medicinal chemistry," reflecting the growing interest in such compounds.

From a synthetic perspective, 2034511-80-1 exemplifies the convergence of innovative organic chemistry techniques. The 1,2,4-oxadiazole ring, a privileged structure in medicinal chemistry, is typically constructed via cyclization reactions involving amidoximes and carboxylic acid derivatives. Meanwhile, the pyrimidine core offers opportunities for further functionalization, enabling researchers to fine-tune the compound's physicochemical properties. This versatility has made it a popular topic in academic discussions, with queries like "synthesis of fluorinated oxadiazole-pyrimidine hybrids" frequently appearing in scientific literature and patent databases.

The pharmacological profile of N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine remains an active area of investigation. Preliminary studies suggest its potential interaction with protein kinases, which are implicated in numerous disease states. This has sparked interest in its application for "targeted cancer therapy" and "precision medicine," two of the most searched terms in contemporary biomedical research. Additionally, its fluorine substituent is strategically positioned to enhance lipophilicity and membrane permeability, addressing common challenges in CNS drug development—a topic frequently explored in forums discussing "blood-brain barrier penetration strategies."

Beyond its therapeutic potential, CAS No. 2034511-80-1 represents the broader shift toward fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. This approach has gained traction due to its efficiency in exploring chemical space, as evidenced by rising searches for "fragment libraries for screening." The compound's balanced molecular weight and hydrogen-bonding capabilities make it an attractive starting point for such campaigns, particularly in virtual screening workflows that prioritize "lead-like compounds."

In conclusion, N-cyclopropyl-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine stands at the intersection of cutting-edge chemistry and translational research. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, particularly in the era of personalized medicine. As the scientific community continues to explore its applications, this compound will likely remain a focal point in discussions surrounding "next-generation small-molecule therapeutics" and "rational drug design principles."